Cas no 211942-96-0 (4-propyl-1,3-thiazole-2-carbaldehyde)

4-Propyl-1,3-thiazole-2-carbaldehyde is a heterocyclic aldehyde featuring a thiazole core with a propyl substituent at the 4-position and a formyl group at the 2-position. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive aldehyde functionality, which facilitates further derivatization. The thiazole moiety enhances its utility in the development of bioactive molecules, including potential agrochemicals and medicinal agents. Its structural features make it a valuable intermediate for constructing complex heterocyclic systems. The compound is typically handled under controlled conditions due to its sensitivity, ensuring stability and purity for research applications.

4-propyl-1,3-thiazole-2-carbaldehyde structure

211942-96-0 structure

Product Name:4-propyl-1,3-thiazole-2-carbaldehyde

CAS No:211942-96-0

MF:C₇H₉NOS

MW:155.217460393906

CID:242434

PubChem ID:45083847

Update Time:2025-05-20

4-propyl-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolecarboxaldehyde,4-propyl-
- 2-Thiazolecarboxaldehyde, 4-propyl- (9CI)
- AKOS012225115
- EN300-178873
- 211942-96-0
- 4-Propylthiazole-2-carbaldehyde
- 2-Thiazolecarboxaldehyde,4-propyl-(9ci)
- Z1037606512
- 4-propyl-1,3-thiazole-2-carbaldehyde
- Inchi： 1S/C7H9NOS/c1-2-3-6-5-10-7(4-9)8-6/h4-5H,2-3H2,1H3
- InChI Key： DGKMEYOBTWLPJQ-UHFFFAOYSA-N
- SMILES： S1C(C=O)=NC(=C1)CCC

Computed Properties

Exact Mass: 155.04057
Monoisotopic Mass: 155.04
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.2A^2
XLogP3: 1.9

Experimental Properties

PSA: 29.96

4-propyl-1,3-thiazole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B524708-10mg	4-propyl-1,3-thiazole-2-carbaldehyde	211942-96-0		10mg	$ 50.00	2022-06-07
TRC	B524708-50mg	4-propyl-1,3-thiazole-2-carbaldehyde	211942-96-0		50mg	$ 210.00	2022-06-07
TRC	B524708-100mg	4-propyl-1,3-thiazole-2-carbaldehyde	211942-96-0		100mg	$ 320.00	2022-06-07
Chemenu	CM458227-1g	2-Thiazolecarboxaldehyde, 4-propyl- (9CI)	211942-96-0	95%+	1g	$753	2022-12-31
Enamine	EN300-178873-0.05g	4-propyl-1,3-thiazole-2-carbaldehyde	211942-96-0	95%	0.05g	$197.0	2023-09-19
Enamine	EN300-178873-0.1g	4-propyl-1,3-thiazole-2-carbaldehyde	211942-96-0	95%	0.1g	$293.0	2023-09-19
Enamine	EN300-178873-0.25g	4-propyl-1,3-thiazole-2-carbaldehyde	211942-96-0	95%	0.25g	$418.0	2023-09-19
Enamine	EN300-178873-0.5g	4-propyl-1,3-thiazole-2-carbaldehyde	211942-96-0	95%	0.5g	$656.0	2023-09-19
Enamine	EN300-178873-1.0g	4-propyl-1,3-thiazole-2-carbaldehyde	211942-96-0	95%	1g	$842.0	2023-06-08
Enamine	EN300-178873-2.5g	4-propyl-1,3-thiazole-2-carbaldehyde	211942-96-0	95%	2.5g	$1650.0	2023-09-19